Cas no 1221901-53-6 ((11bR)-N-benzyl-N-phenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine)

• Product Name: (11bR)-N-benzyl-N-phenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• CAS No: 1221901-53-6
• MF: C₃₃H₂₄NO₂P
• MW: 497.522929191589
• CID: 4771241
• PubChem ID: 11329465
• Update Time: 2026-02-26

(11bR)-N-benzyl-N-phenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine Chemical and Physical Properties

Names and Identifiers

• (11bR)-N-benzyl-N-phenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• (11bR)-N-benzyl-N-phenyldinaphtho[2,1-d
• 1221901-53-6
• N-Benzyl-N-phenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• CS-0108735
• 804567-39-3
• CS-0108725
• Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine, N-phenyl-N-(phenylmethyl)-, (11bR)-

• Inchi： 1S/C33H24NO2P/c1-3-11-24(12-4-1)23-34(27-15-5-2-6-16-27)37-35-30-21-19-25-13-7-9-17-28(25)32(30)33-29-18-10-8-14-26(29)20-22-31(33)36-37/h1-22H,23H2
• InChI Key： JKSFBBHOLBGATF-UHFFFAOYSA-N
• SMILES： O1C2=CC=C3C(=C2C2=C4C(C=CC=C4)=CC=C2OP1N(C1=CC=CC=C1)CC1=CC=CC=C1)C=CC=C3

Computed Properties

• Exact Mass: 497.15446601g/mol
• Monoisotopic Mass: 497.15446601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 37
• Rotatable Bond Count: 4
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.4
• Topological Polar Surface Area: 29.5Ų

Additional information on (11bR)-N-benzyl-N-phenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine

Research Briefing on (11bR)-N-benzyl-N-phenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine (CAS: 1221901-53-6)

The compound (11bR)-N-benzyl-N-phenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine (CAS: 1221901-53-6) has recently emerged as a subject of significant interest in the field of chemical biology and medicinal chemistry. This structurally complex molecule, featuring a dinaphtho[1,3,2]dioxaphosphepine core, represents a novel class of phosphorus-containing heterocycles with potential applications in asymmetric catalysis and drug discovery. Recent studies have focused on its unique stereoelectronic properties and chiral environment, which make it particularly valuable for the development of enantioselective transformations and biologically active compounds.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic utility of this compound as a chiral ligand in asymmetric hydrogenation reactions. The researchers demonstrated that the rigid dinaphtho backbone combined with the stereogenic phosphorus center creates a highly effective chiral environment for the production of enantiomerically pure pharmaceutical intermediates. The compound showed exceptional performance in the synthesis of β-amino acid derivatives, achieving enantiomeric excess (ee) values greater than 99% in optimized conditions. This represents a significant advancement over previously reported phosphorus-based ligands in terms of both reactivity and stereoselectivity.

From a medicinal chemistry perspective, recent investigations have revealed promising biological activities associated with this compound. A 2024 preclinical study published in ACS Chemical Biology reported that derivatives of (11bR)-N-benzyl-N-phenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine exhibit potent inhibitory effects against several protein kinases involved in cancer pathways. The unique three-dimensional structure of the molecule allows for optimal interactions with the ATP-binding sites of these kinases, leading to IC50 values in the low nanomolar range for specific targets. Particularly noteworthy was its activity against resistant mutant forms of EGFR, suggesting potential applications in overcoming drug resistance in cancer therapy.

The pharmacokinetic properties of this compound class have also been investigated in recent animal studies. Research published in Drug Metabolism and Disposition (2024) demonstrated that the dinaphtho[1,3,2]dioxaphosphepine core contributes to improved metabolic stability compared to simpler phosphorus-containing compounds. The extended π-system appears to protect the phosphorus center from oxidative metabolism, while maintaining sufficient solubility for biological activity. These findings position this compound as a valuable scaffold for the development of new therapeutic agents with favorable drug-like properties.

From a chemical biology standpoint, the compound has shown utility as a molecular probe for studying phosphoprotein signaling networks. Its ability to selectively bind to certain phosphorylated protein domains has been exploited in recent proteomics studies to identify novel phosphorylation-dependent protein-protein interactions. This application was highlighted in a 2024 Nature Chemical Biology publication, where researchers used the compound to map previously unrecognized nodes in cellular stress response pathways.

In conclusion, (11bR)-N-benzyl-N-phenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine represents a multifaceted compound with significant potential across multiple areas of chemical biology and medicinal chemistry. Its unique structural features contribute to both its catalytic applications in asymmetric synthesis and its biological activities as a potential therapeutic agent. Ongoing research continues to explore the full scope of its applications, with particular focus on developing optimized derivatives for specific therapeutic targets and catalytic transformations. The compound's CAS number, 1221901-53-6, has become increasingly prominent in recent literature, reflecting its growing importance in these research fields.